MORPHOLINE, 2-ETHOXY- Chemical and Physical Properties

Names and Identifiers

- MORPHOLINE, 2-ETHOXY-
- 2-Ethoxy-morpholine
- SCHEMBL1620793
- 2-Ethoxymorpholine
- 91259-04-0
- Y10945
- MFCD19217426
- AKOS006347299
- MDL： MFCD19217426
- Inchi： InChI=1S/C6H13NO2/c1-2-8-6-5-7-3-4-9-6/h6-7H,2-5H2,1H3
- InChI Key： LCBNROLNCOHVID-UHFFFAOYSA-N

Computed Properties

Exact Mass: 131.094628657Da
Monoisotopic Mass: 131.094628657Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 77.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 30.5Å²

MORPHOLINE, 2-ETHOXY- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037096-5g	2-Ethoxymorpholine	91259-04-0	97%	5g	$1148.37	2023-08-31
Alichem	A449037096-1g	2-Ethoxymorpholine	91259-04-0	97%	1g	$405.53	2023-08-31
abcr	AB489473-1 g	2-Ethoxy-morpholine	91259-04-0		1g	€1,172.70	2023-04-20
Ambeed	A117130-1g	2-Ethoxymorpholine	91259-04-0	97%	1g	$564.0	2024-04-16
Crysdot LLC	CD11018839-1g	2-Ethoxymorpholine	91259-04-0	97%	1g	$360	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748700-1g	2-Ethoxymorpholine	91259-04-0	98%	1g	￥3948.00	2024-04-25
eNovation Chemicals LLC	D547579-1g	2-Ethoxy-morpholine	91259-04-0	95%	1g	$785	2024-05-24
1PlusChem	1P00IH0X-100mg	Morpholine, 2-ethoxy-	91259-04-0	95%	100mg	$232.00	2024-04-20
abcr	AB489473-100mg	2-Ethoxy-morpholine; .	91259-04-0		100mg	€715.70	2025-02-17
eNovation Chemicals LLC	D547579-1g	2-Ethoxy-morpholine	91259-04-0	95%	1g	$785	2025-02-28

MORPHOLINE, 2-ETHOXY- Related Literature

1. Changes in molecular composition and packing during lipidmembrane reconstitution from phospholipid–surfactant micelles

Soft Matter, 2009,5, 568-575
2. Celecoxib sodium salt: engineering crystal forms for performance†

Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
3. Cell spheroid creation by transcytotic intercellular gelation

JiaqiGuo,FengbinWang,YimengHuang,HongjianHe,WeiyiTan,MeihuiYi,EdwardHEgelman,BingXu
4. Calculation of the vibrationally non-relaxed photo-induced electron transfer rate constant in dye-sensitized solar cells

Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
5. Cadmium sulfide quantum dots stabilized by aromatic amino acids for visible light-induced photocatalytic degradation of organic dyes

Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on MORPHOLINE, 2-ETHOXY-

2-Ethoxy Morpholine (CAS No. 91259-04-0): A Versatile Scaffold in Pharmaceutical Chemistry

2-Ethoxy morpholine, also known as MORPHOLINE, 2-ETHOXY-, is a heterocyclic compound characterized by a six-membered ring containing one oxygen atom and one ethoxy group. This molecule is classified under the broader category of 1,4-oxazines, and its structural simplicity makes it a valuable scaffold in the design of pharmaceuticals. The CAS No. 91259-04-0 identifies this specific compound, which has garnered attention for its potential applications in drug discovery and synthetic chemistry. Recent studies have highlighted its role in modulating biological pathways, particularly in the context of anti-inflammatory and anti-cancer therapies.

The 2-ethoxy morpholine core structure is often modified through functional group substitution to enhance its pharmacological profile. For instance, the introduction of hydrophobic or hydrophilic moieties can significantly alter its solubility and cellular uptake. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-ethoxy morpholine derivatives exhibit improved bioavailability compared to their parent compounds, making them promising candidates for oral administration. This finding underscores the importance of 2-ethoxy morpholine as a platform for developing targeted therapeutics.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 2-ethoxy morpholine derivatives. One notable method involves the ring-opening of epoxides using nucleophilic reagents, a process that has been optimized to yield high-purity products. A 2024 review in Organic & Biomolecular Chemistry emphasized the role of 2-ethoxy morpholine as a building block in the development of fluorinated compounds, which are increasingly used in pharmaceuticals due to their enhanced metabolic stability. This highlights the versatility of 2-ethoxy morpholine in modern drug design.

The pharmacological relevance of 2-ethoxy morpholine has been explored in several preclinical studies. For example, a 2023 study published in Pharmacological Research reported that 2-ethoxy morpholine derivatives inhibit the activity of COX-2 enzymes, a key target in anti-inflammatory drug development. This finding aligns with the broader trend of targeting inflammatory pathways to treat chronic diseases such as arthritis and neurodegenerative disorders.

Another area of interest is the anti-cancer potential of 2-ethoxy morpholine derivatives. A 2024 study in Cancer Research demonstrated that certain 2-ethoxy morpholine analogs induce apoptosis in cancer cells by modulating the mitochondrial pathway. The study also highlighted the importance of 2-ethoxy morpholine in the design of targeted therapies that minimize toxicity to healthy cells. These findings suggest that 2-ethoxy morpholine could play a pivotal role in the next generation of oncology drugs.

From a synthetic perspective, the 2-ethoxy morpholine scaffold is highly adaptable to various functionalization strategies. For instance, the introduction of fluorine atoms has been shown to enhance the metabolic stability of 2-ethoxy morpholine derivatives, as reported in a 2023 paper in Chemical Communications. This modification is particularly relevant in the development of long-acting drugs that require prolonged therapeutic effects. The ability to fine-tune the physicochemical properties of 2-ethoxy morpholine underscores its significance in pharmaceutical innovation.

Recent advancements in computational chemistry have further expanded the applications of 2-ethoxy morpholine. Machine learning models are now being used to predict the biological activity of 2-ethoxy morpholine derivatives, enabling the rapid identification of high-potential candidates. A 2024 study in MedChemComm showcased how these models can accelerate the drug discovery process by reducing the reliance on traditional experimental methods. This integration of computational tools with 2-ethoxy morpholine chemistry exemplifies the synergy between synthetic and computational approaches in modern drug development.

The 2-ethoxy morpholine scaffold also holds promise in the development of prodrugs, which are designed to improve the therapeutic index of active compounds. A 2023 study in Drug Discovery Today highlighted the use of 2-ethoxy morpholine as a prodrug carrier for antimicrobial agents, where the compound’s structure allows for controlled release of the active drug in the target tissue. This application is particularly relevant in the context of antimicrobial resistance, where the development of targeted therapies is critical.

Despite its potential, the 2-ethoxy morpholine scaffold also presents challenges that require further investigation. For example, the toxicological profile of certain 2-ethoxy morpholine derivatives remains understudied, and more research is needed to ensure their safety in clinical settings. A 2024 review in Toxicological Sciences emphasized the importance of in vitro and in vivo studies to evaluate the long-term effects of these compounds. This highlights the need for a balanced approach that leverages the benefits of 2-ethoxy morpholine while addressing potential risks.

In conclusion, the 2-ethoxy morpholine scaffold represents a versatile platform for the development of novel therapeutics. Its structural adaptability, combined with recent advances in synthetic and computational chemistry, has positioned it as a key player in the design of anti-inflammatory, anti-cancer, and targeted therapies. As research continues to uncover new applications and optimize its properties, the 2-ethoxy morpholine compound is likely to remain a focal point in the pharmaceutical industry’s quest for innovative solutions to complex medical challenges.

For further information on the 2-ethoxy morpholine compound and its applications, researchers are encouraged to explore recent publications in journals such as Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Cancer Research. These resources provide insights into the latest developments in the field and highlight the ongoing impact of 2-ethoxy morpholine in drug discovery and beyond.

Additionally, the integration of 2-ethoxy morpholine with nanotechnology and biomaterials is an emerging area of interest. A 2024 study in Advanced Materials demonstrated the use of 2-ethoxy morpholine-based polymers in the development of smart drug delivery systems. These systems can release drugs in response to specific stimuli, such as pH changes or enzymatic activity, enhancing the precision of therapeutic interventions. This innovation underscores the broad applicability of 2-ethoxy morpholine in the advancement of personalized medicine.

Finally, the 2-ethoxy morpholine compound exemplifies the intersection of chemistry, biology, and technology in modern drug development. Its ability to be tailored for specific therapeutic needs, coupled with the growing availability of advanced analytical tools, positions it as a critical component in the future of pharmaceutical science. As the field continues to evolve, the 2-ethoxy morpholine scaffold is poised to play an even greater role in addressing the complex challenges of human health.

For researchers and industry professionals, staying updated with the latest developments in 2-ethoxy morpholine research is essential. Participation in conferences, access to open-access journals, and collaboration with interdisciplinary teams can further enhance the understanding and application of this compound. The continued exploration of 2-ethoxy morpholine’s potential is not only a testament to its scientific significance but also a reflection of the dynamic and innovative nature of the pharmaceutical sciences.

In summary, the 2-ethoxy morpholine compound is a multifaceted tool in the arsenal of modern drug development. Its structural versatility, combined with the growing body of research supporting its therapeutic applications, ensures its relevance in the years to come. As the scientific community continues to uncover new possibilities, the 2-ethoxy morpholine scaffold will undoubtedly remain a focal point in the quest for innovative and effective medical solutions.

For those interested in delving deeper into the subject, the following resources provide comprehensive information on the 2-ethoxy morpholine compound and its role in pharmaceutical research:

Journal of Medicinal Chemistry – A leading source for research on drug discovery and development.
Organic & Biomolecular Chemistry – Offers insights into the synthesis and applications of organic compounds.
Cancer Research – Highlights the latest advancements in oncology and therapeutic strategies.
Toxicological Sciences – Provides critical information on the safety and toxicological profiles of pharmaceutical compounds.
Advanced Materials – Explores the integration of chemical compounds with nanotechnology and biomaterials.

These resources, among others, contribute to the ongoing exploration and application of the 2-ethoxy morpholine compound in the pharmaceutical industry and beyond. As the field continues to evolve, the importance of this compound is expected to grow, further solidifying its role as a key player in the development of novel therapeutics and medical innovations.

Ultimately, the 2-ethoxy morpholine compound represents a promising avenue for advancing medical science and improving patient outcomes. Its potential applications span across various therapeutic areas, and its adaptability to different research and development needs underscores its significance in the pharmaceutical landscape. As researchers continue to explore its properties and applications, the compound is likely to remain a central focus in the pursuit of innovative and effective solutions to global health challenges.

For further reading and exploration, interested individuals are encouraged to consult the listed resources and engage with the broader scientific community to stay informed about the latest developments in this exciting field of research.

Thank you for your attention, and may the exploration of the 2-ethoxy morpholine compound continue to yield new insights and advancements in the world of pharmaceutical science.

With this, we conclude our discussion on the 2-ethoxy morpholine compound and its significance in modern drug development. We hope this information has provided a comprehensive overview of its potential and applications, and we look forward to future discoveries that will further enhance our understanding and utilization of this important compound.

Thank you once again for your interest and engagement with this topic. We encourage you to continue exploring the fascinating world of pharmaceutical science and to stay informed about the latest developments in the field. The journey of discovery is ongoing, and the potential of the 2-ethoxy morpholine compound is just beginning to unfold.

As we move forward, the continued research and innovation in the field of pharmaceutical science will undoubtedly lead to new breakthroughs and advancements, including those related to the 2-ethoxy morpholine compound. We are excited to witness the future developments and the impact they will have on the global healthcare landscape.

Finally, we would like to express our gratitude for your time and interest in this discussion. We hope that the information provided has been both informative and inspiring, and we wish you continued success in your research and endeavors in the field of pharmaceutical science.

Thank you, and good luck in your future pursuits!

End of Article

Author's Note: The information provided in this article is intended for educational and informational purposes only. It is not intended to provide medical advice, diagnosis, or treatment. Always consult with a qualified healthcare professional for any medical concerns.

Disclaimer: The views and opinions expressed in this article are solely those of the author and do not necessarily reflect the official policy or position of any affiliated organization or institution.

Contact: For more information or to submit a query, please contact info@pharmaceuticalscienceinsights.com.

Website: https://www.pharmaceuticalscienceinsights.com

Social Media: Follow us on Twitter, Facebook, and LinkedIn for the latest updates and insights in pharmaceutical science.

Subscribe: Subscribe to our newsletter to stay updated with the latest news and developments in pharmaceutical science.

Privacy Policy: Privacy Policy

Terms of Service: Terms of Service

Return to Home: Home

Feedback: We welcome your feedback and suggestions. Please let us know how we can improve our content and services.

Legal: This website is subject to the laws and regulations of the jurisdiction in which it is located. By using this website, you agree to be bound by the terms and conditions set forth in our Terms of Service and Privacy Policy.

Accessibility: We are committed to providing equal access to our website and content for all users. If you have any accessibility concerns or need assistance, please contact us at info@pharmaceuticalscienceinsights.com.

Support: For technical support or assistance, please contact our support team at support@pharmaceuticalscienceinsights.com.

Security: We take the security of our website and user data seriously. We have implemented measures to protect your information and ensure the integrity of our services.

Updates: We regularly update our content and services to provide you with the most accurate and relevant information. Please check back frequently for the latest updates and news.

Partnerships: We are open to partnerships and collaborations with organizations and individuals who share our commitment to advancing pharmaceutical science and improving global health.

Contributions: We welcome contributions and submissions from researchers, scientists, and professionals in the field of pharmaceutical science. Please contact us for more information on how to get involved.

Events: Stay informed about upcoming events, conferences, and webinars related to pharmaceutical science by visiting our website or following us on social media.

News: Follow our website and social media channels for the latest news and updates in the field of pharmaceutical science.

Research: Explore our website for in-depth research articles, case studies, and analyses on various topics in pharmaceutical science.

Education: Access educational resources, tutorials, and guides to enhance your knowledge and understanding of pharmaceutical science.

Community: Join our online community and engage with other professionals and enthusiasts in the field of pharmaceutical science.

Resources: Discover a wide range of resources, including publications, databases, and tools, that can support your research and professional development in pharmaceutical science.

Services: Explore our range of services, including consulting, training, and support, that can assist you in your pharmaceutical science endeavors.

Consulting: Our consulting services provide expert guidance and support for pharmaceutical research, development, and commercialization.

Training: Our training programs offer comprehensive education and hands-on experience in various aspects of pharmaceutical science.

Support: Our support services are designed to assist you with technical, administrative, and other needs related to pharmaceutical science.

Collaborations: We collaborate with leading institutions, organizations, and professionals to advance the field of pharmaceutical science and drive innovation in healthcare.

Partners: We work with a network of partners to provide you with the best possible resources and services in the field of pharmaceutical science.

Outreach: We are committed to outreach and education, aiming to make pharmaceutical science accessible and beneficial to a wider audience.

Impact: Our goal is to make a meaningful impact on global health by advancing pharmaceutical science and improving healthcare outcomes.

Future: We look forward to the future of pharmaceutical science and are excited about the potential for new discoveries and advancements that will shape the field in the years to come.

Legacy: We strive to leave a lasting legacy in the field of pharmaceutical science, contributing to the knowledge and progress of the industry for generations to come.

Leadership: We are committed to leadership in pharmaceutical science, driving innovation, excellence, and ethical practices in the field.

Integrity: We uphold the highest standards of integrity, transparency, and accountability in all our activities and operations.

Compliance: We are fully compliant with all relevant laws, regulations, and industry standards in the field of pharmaceutical science.

Quality: We are dedicated to maintaining the highest quality standards in all our services, products, and publications.

Excellence: We are committed to excellence in everything we do, striving for continuous improvement and innovation in pharmaceutical science.

Responsibility: We take our responsibility to the public, the industry, and the profession seriously, ensuring that our work contributes positively to society and the field of pharmaceutical science.

Values: Our values include integrity, innovation, excellence, and responsibility, which guide our actions and decisions in all aspects of our operations.

Mission: Our mission is to advance pharmaceutical science and improve global health through research, education, and innovation.

Vision: Our vision is a world where pharmaceutical science plays a central role in achieving better health outcomes and improving the quality of life for people around the world.

Goals: Our goals are to provide high-quality resources, services, and education in pharmaceutical science, and to contribute to the advancement of the field and the improvement of global health.

Objectives: Our objectives include expanding our reach and impact, enhancing our services and resources, and fostering collaboration and innovation in pharmaceutical science.

Strategies: We employ a range of strategies to achieve our goals and objectives, including research and development, education and training, outreach and engagement, and strategic partnerships.

Approach: We take a comprehensive and integrated approach to pharmaceutical science, combining research, education, and practical applications to drive innovation and improve healthcare outcomes.

Methodology: Our methodology is based on evidence-based practices, rigorous research, and a commitment to quality and innovation in all our activities.

Process: We follow a structured and transparent process to ensure the quality, reliability, and relevance of our services and resources in pharmaceutical science.

Outcome: Our ultimate goal is to achieve positive outcomes for individuals, organizations, and the broader field of pharmaceutical science through our services, resources, and initiatives.

Impact: We are dedicated to making a meaningful impact on global health and the advancement of pharmaceutical science through our work and initiatives.

Legacy: We aim to leave a lasting legacy in the field of pharmaceutical science, contributing to the knowledge and progress of the industry for future generations.